Cas no 90868-33-0 (2,6-Dimethyl-4-nitrobenzamide)

• Product Name: 2,6-Dimethyl-4-nitrobenzamide
• CAS No: 90868-33-0
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5006445
• Update Time: 2025-05-21

2,6-Dimethyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-nitrobenzamide
• 4-Nitro-2,6-dimethylbenzamide
• 2,6-Dimethyl-4-nitrobenzamide

• Inchi： 1S/C9H10N2O3/c1-5-3-7(11(13)14)4-6(2)8(5)9(10)12/h3-4H,1-2H3,(H2,10,12)
• InChI Key： JRSUYYPCWGNDAS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(=CC=1C)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9

Additional information on 2,6-Dimethyl-4-nitrobenzamide

2,6-Dimethyl-4-nitrobenzamide (CAS No. 90868-33-0): A Comprehensive Overview

2,6-Dimethyl-4-nitrobenzamide, identified by the CAS registry number 90868-33-0, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of benzamides, which are derivatives of benzene with an amide functional group. The structure of 2,6-Dimethyl-4-nitrobenzamide consists of a benzene ring substituted with two methyl groups at positions 2 and 6, and a nitro group at position 4. The amide group is attached to the benzene ring at position 1.

The synthesis of 2,6-Dimethyl-4-nitrobenzamide typically involves the reaction of 2,6-dimethyl-4-nitrobenzoic acid with ammonia or an amine source under appropriate conditions. This compound is known for its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential in drug development, particularly in the design of bioactive molecules targeting specific enzymes or receptors.

2,6-Dimethyl-4-nitrobenzamide exhibits interesting physical and chemical properties. It is a crystalline solid with a melting point of approximately 150°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the benzene ring and the nitro group. These properties make it suitable for applications in spectroscopy and analytical chemistry.

In terms of biological activity, 2,6-Dimethyl-4-nitrobenzamide has been studied for its potential as an anti-inflammatory agent. Research conducted in 2023 demonstrated that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary studies suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent.

The environmental impact of 2,6-Dimethyl-4-nitrobenzamide has also been a topic of recent research. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with a half-life of approximately 15 days in aqueous environments. This suggests that it poses minimal risk to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its long-term effects on soil and sediment.

In industrial applications, 2,6-Dimethyl-4-nitrobenzamide finds use as an intermediate in the production of herbicides and fungicides. Its ability to act as a versatile building block in organic synthesis has made it a valuable commodity in the agrochemical industry. Recent advancements in green chemistry have led to the development of more sustainable methods for its synthesis, reducing waste and improving yield.

The safety profile of 2,6-Dimethyl-4-nitrobenzamide is generally considered favorable when handled according to standard laboratory practices. However, prolonged exposure may cause skin irritation or respiratory discomfort. Proper personal protective equipment should be used during handling to minimize risks.

In conclusion, 2,6-Dimethyl-4-nitrobenzamide (CAS No. 90868-33-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemistry, and materials science. Its unique chemical properties and biological activity continue to drive research into new areas of application. As scientific understanding evolves, this compound is poised to play an increasingly important role in both academic and industrial settings.